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Compound of Interest

2,5-
Compound Name:
Dimethoxybenzenesulfonamide

Cat. No.: B102634

In-Depth Technical Guide: 2,5-
Dimethoxybenzenesulfonamide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on 2,5-
Dimethoxybenzenesulfonamide, including its chemical properties, a detailed synthetic
protocol, and a discussion of the potential biological significance of the benzenesulfonamide

scaffold.

Core Compound Data

The fundamental chemical and physical properties of 2,5-Dimethoxybenzenesulfonamide are

summarized below.
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Property Value Source
CAS Number 19116-90-6 [1]
Molecular Formula CsH11NO4S [1]
Molecular Weight 217.24 g/mol [1]
IUPAC Name 25 [1]

dimethoxybenzenesulfonamide

Benzenesulfonamide, 2,5-
Synonyms _ [1]
dimethoxy-

Synthesis of 2,5-Dimethoxybenzenesulfonamide

The synthesis of 2,5-Dimethoxybenzenesulfonamide is typically achieved through a two-step
process starting from 1,4-dimethoxybenzene. The first step is an electrophilic aromatic
substitution (chlorosulfonation) to form the intermediate 2,5-dimethoxybenzenesulfonyl
chloride. This intermediate is then reacted with an ammonia source to yield the final
sulfonamide product.

Experimental Protocol

Step 1: Synthesis of 2,5-Dimethoxybenzenesulfonyl Chloride

This procedure is based on the established method of reacting an activated aromatic ring with
chlorosulfonic acid.

e Reaction Setup: In a fume hood, equip a round-bottom flask with a magnetic stirrer, a
dropping funnel, and a gas outlet connected to a trap for acidic gases (e.g., HCI).

« Initial Cooling: Place 1,4-dimethoxybenzene (1.0 eq) in the flask and cool it in an ice bath to
0°C.

» Reagent Addition: Slowly add chlorosulfonic acid (approx. 3.0-5.0 eq) dropwise via the
dropping funnel to the cooled 1,4-dimethoxybenzene. Maintain the temperature at 0-5°C
throughout the addition to control the exothermic reaction.
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o Reaction: After the addition is complete, allow the reaction mixture to stir at 0-5°C for 1 hour,
then let it warm to room temperature and stir for an additional 1-2 hours.

o Work-up: Carefully pour the reaction mixture onto crushed ice. The product, 2,5-
dimethoxybenzenesulfonyl chloride, will precipitate as a solid.

e |solation and Purification: Collect the solid precipitate by vacuum filtration and wash it
thoroughly with cold water until the filtrate is neutral. The crude product can be purified by
recrystallization from a suitable solvent (e.g., a mixture of ethyl acetate and hexanes).

Step 2: Synthesis of 2,5-Dimethoxybenzenesulfonamide

This step involves the nucleophilic substitution of the chloride on the sulfonyl chloride
intermediate with ammonia.

e Reaction Setup: In a round-bottom flask, dissolve the purified 2,5-dimethoxybenzenesulfonyl
chloride (1.0 eq) from Step 1 in a suitable organic solvent such as acetone or tetrahydrofuran
(THF).

o Ammonia Addition: Cool the solution in an ice bath and add an excess of concentrated
agueous ammonia (e.g., 28-30% solution) dropwise. A white precipitate of the sulfonamide
should form.

o Reaction: Stir the mixture vigorously at room temperature for 2-4 hours to ensure the
reaction goes to completion.

o Work-up: Remove the organic solvent under reduced pressure. Add water to the residue to
precipitate the product fully.

« |solation and Purification: Collect the solid product by vacuum filtration, wash with cold water,
and dry. The crude 2,5-Dimethoxybenzenesulfonamide can be further purified by
recrystallization from an appropriate solvent system (e.g., ethanol/water) to yield a pure
crystalline solid.

Synthetic Workflow Diagram

The following diagram illustrates the logical flow of the synthesis process.
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Step 1: Chlorosulfonation

1,4-Dimethoxybenzene Chlorosulfonic Acid

Electrophilic Aromatic
Substitution (0-5°C)

Step 2: Amination

2,5-Dimethoxybenzenesulfonyl
Chloride

Aqueous Ammonia

Nucleophilic Substitution
(Room Temp)

2,5-Dimethoxybenzenesulfonamide

Click to download full resolution via product page

Synthetic pathway for 2,5-Dimethoxybenzenesulfonamide.

Biological Context and Potential Significance

While specific biological activity or mechanism of action studies for 2,5-
Dimethoxybenzenesulfonamide are not extensively reported in the literature, the
benzenesulfonamide scaffold is a well-established pharmacophore in drug discovery.
Derivatives have shown a wide range of biological activities.

e Enzyme Inhibition: The sulfonamide moiety is a key structural feature in numerous enzyme
inhibitors. For instance, various benzenesulfonamide derivatives have been investigated as
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inhibitors of Protein Tyrosine Phosphatase 1B (PTP1B), a target in diabetes management.[2]
Other sulfonamides are known to inhibit carbonic anhydrases and kinases.

» Antimicrobial Activity: Sulfonamides, or "sulfa drugs,” are a historic class of antibiotics. Their
mechanism of action typically involves acting as competitive inhibitors of the enzyme
dihydropteroate synthase (DHPS), which is essential for folic acid synthesis in bacteria. This
disruption of folate metabolism inhibits bacterial growth.

» Anticancer Properties: More complex sulfonamide derivatives have been developed as dual
inhibitors of PISBK/mTOR, signaling pathways critical for cell growth and proliferation in
cancer.[3][4]

The synthesis of 2,5-Dimethoxybenzenesulfonamide provides a core structure that can be
further modified for structure-activity relationship (SAR) studies, potentially leading to the
development of novel therapeutic agents.

General Mechanism of Action for Sulfa Drugs

The diagram below illustrates the classical mechanism of action for sulfonamide antibiotics,
which provides a foundational model for understanding the potential antimicrobial applications
of this class of compounds.

p-Aminobenzoic Acid (PABA) Sulfonamide Drug
(Natural Substrate) (e.g., 2,5-Dimethoxybenzenesulfonamide)

Dihydropteroate Synthase

(Bacterial Enzyme)

Folic Acid Synthesis

y

Bacterial Growth
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Inhibition of Folic Acid Synthesis by Sulfonamides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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